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Compound of Interest

Compound Name: 5-Aminosalicylic acid-13C6

CAS No.: 1189709-96-3

Cat. No.: B12392187

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methodologies for the

quantification of 5-Aminosalicylic acid (5-ASA, Mesalamine) and its primary metabolite, N-

acetyl-5-aminosalicylic acid (Ac-5-ASA), in biological matrices. The use of a stable isotope-

labeled internal standard, such as 5-Aminosalicylic acid-13C6, is a critical component for

achieving the highest accuracy and precision in these assays.[1] While direct inter-laboratory

comparison data using 5-Aminosalicylic acid-13C6 is not publicly available, this document

compiles and compares the performance of several validated methods from the scientific

literature, providing a framework for laboratory professionals to select and implement the most

suitable method for their research needs.

The primary analytical techniques discussed are High-Performance Liquid Chromatography

(HPLC) coupled with various detectors and Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS), which are the most prevalent methods for the bioanalysis of these

compounds.
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The following tables summarize the performance characteristics of different analytical methods

for 5-ASA and Ac-5-ASA quantification.

Table 1: Comparison of HPLC-ESI-MS/MS and HPLC-Fluorimetric Detection Methods

Parameter
HPLC-ESI-MS/MS
Method[2]

HPLC with Fluorimetric
Detection[3]

Internal Standard
4-Aminosalicylic acid (4-ASA)

and N-acetyl-4-ASA
N-Acetyl-anthranilic acid

Matrix Human Plasma Human Plasma and Urine

Linearity Range (5-ASA) 50 - 4000 ng/mL 0.1 ng/mL - 8 µg/mL

Linearity Range (Ac-5-ASA) 50 - 4000 ng/mL 0.1 ng/mL - 8 µg/mL

Lower Limit of Quantification

(LLOQ) (5-ASA)
50 ng/mL

Not explicitly stated, Lower

limit of detection is 20 ng/mL

Lower Limit of Quantification

(LLOQ) (Ac-5-ASA)
50 ng/mL

Not explicitly stated, Lower

limit of detection is 20 ng/mL

Within-run Precision (RSD%)

(5-ASA)
≤ 6.3% < 6.7%

Between-run Precision

(RSD%) (5-ASA)
≤ 11% < 25.4%

Within-run Precision (RSD%)

(Ac-5-ASA)
≤ 8.0% < 6.7%

Between-run Precision

(RSD%) (Ac-5-ASA)
≤ 10% < 25.4%

Accuracy (Bias%) (5-ASA) -8.4% to 7.9% Not explicitly stated

Accuracy (Bias%) (Ac-5-ASA) -7.9% to 8.0% Not explicitly stated

Recovery (5-ASA) >90% Not explicitly stated

Recovery (Ac-5-ASA) >95% Not explicitly stated
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Table 2: Comparison of LC-MS/MS Methods with Different Sample Preparation
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Parameter
LC-MS/MS with
Protein
Precipitation[2]

LC-MS/MS with
Derivatization and
LLE[4]

LC-MS/MS with
Liquid-Liquid
Extraction[5]

Internal Standard
4-ASA and N-acetyl-4-

ASA

N-acetyl-4-ASA and

N-propionyl-4-ASA

N-Acetyl mesalamine

D3

Matrix Human Plasma Human Plasma Human Plasma

Linearity Range (5-

ASA)
50 - 4000 ng/mL 318 pmol/mL (LLOQ) 2 - 1500 ng/mL

Linearity Range (Ac-5-

ASA)
50 - 4000 ng/mL 126 pmol/mL (LLOQ) 10 - 2000 ng/mL

LLOQ (5-ASA) 50 ng/mL 318 pmol/mL 2 ng/mL

LLOQ (Ac-5-ASA) 50 ng/mL 126 pmol/mL 10 ng/mL

Intra-day Precision

(RSD%) (5-ASA)
≤ 6.3% Not explicitly stated 1.60 - 8.63%

Inter-day Precision

(RSD%) (5-ASA)
≤ 11% Not explicitly stated 2.14 - 8.67%

Intra-day Precision

(RSD%) (Ac-5-ASA)
≤ 8.0% Not explicitly stated 0.99 - 5.67%

Inter-day Precision

(RSD%) (Ac-5-ASA)
≤ 10% Not explicitly stated 1.72 - 4.89%

Intra-day Accuracy

(%) (5-ASA)
-8.4% to 7.9% Not explicitly stated 102.70 - 105.48%

Inter-day Accuracy

(%) (5-ASA)
Not explicitly stated Not explicitly stated 100.64 - 103.87%

Intra-day Accuracy

(%) (Ac-5-ASA)
-7.9% to 8.0% Not explicitly stated 99.64 - 106.22%

Inter-day Accuracy

(%) (Ac-5-ASA)
Not explicitly stated Not explicitly stated 100.71 - 104.27%
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Experimental Protocols
Method 1: HPLC-ESI-MS/MS with Protein Precipitation[2]
This method provides a straightforward approach for the simultaneous determination of 5-ASA

and Ac-5-ASA in human plasma.

Sample Preparation:

To a 100 µL plasma sample, add the internal standards (4-ASA and N-Ac-4-ASA).

Precipitate proteins by adding methanol.

Vortex and centrifuge the sample.

Inject the supernatant into the HPLC system.

Chromatographic Conditions:

Column: C18 column.

Mobile Phase: 17.5 mmol/L acetic acid (pH 3.3) : acetonitrile = 85:15 (v/v).

Flow Rate: 0.2 mL/min.

Mass Spectrometry:

Ionization: Electrospray Ionization (ESI), negative mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

Transitions:

5-ASA: m/z 152 -> 108

N-Ac-5-ASA: m/z 194 -> 150 and 194 -> 107

Method 2: HPLC with Derivatization and Liquid-Liquid
Extraction[4]
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This method involves a derivatization step to improve the lipophilicity and extractability of 5-

ASA.

Sample Preparation:

Deproteinate plasma sample with perchloric acid.

Add internal standards (N-acetyl-4-ASA and a precursor for N-propionyl-4-ASA).

Derivatize 5-ASA and 4-ASA with propionic anhydride to form N-propionyl derivatives.

Perform liquid-liquid extraction of all N-acyl-ASA-derivatives.

Evaporate the organic layer and reconstitute the residue for injection.

Chromatographic Conditions:

Column: Purospher RP-18e, 5 µm, 250-4 mm with a precolumn.

Mobile Phase: Not explicitly detailed in the abstract.

Flow Rate: 1 mL/min.

Detection:

UV photodiode-array detector (λ = 313 nm).

Fluorescence detector (λexc = 300 nm / λemiss = 406 nm) in tandem.

Method 3: LC-MS/MS with Liquid-Liquid Extraction[5]
This method utilizes a deuterated internal standard for improved accuracy in a bioequivalence

study.

Sample Preparation:

To a plasma sample, add the internal standard (N-Acetyl mesalamine D3).

Perform liquid-liquid extraction.
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Inject a small volume (5 µL) of the processed sample into the LC-MS/MS system.

Chromatographic Conditions:

Column: Thermo, HyPURITY C18 (150 x 4.6 mm, 5 µm).

Mobile Phase: 10 mM ammonium acetate and methanol (85:15, v/v).

Flow Rate: 0.6 mL/min.

Mass Spectrometry:

Ionization: Not explicitly stated.

Acquisition Mode: Not explicitly stated, but implied to be MRM.

Visualizations
General Workflow for 5-ASA Analysis
The following diagram illustrates a typical workflow for the analysis of 5-ASA and its

metabolites in biological samples.
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Caption: General workflow for 5-ASA bioanalysis.
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Signaling Pathway of 5-ASA
This diagram depicts the known mechanism of action of 5-Aminosalicylic acid.
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Caption: Mechanism of action of 5-ASA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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